N-(5-(7-ethoxybenzofuran-2-yl)-1,3,4-oxadiazol-2-yl)-4-fluorobenzamide

• IUPAC Name: N-[5-(7-ethoxy-1-benzofuran-2-yl)-1,3,4-oxadiazol-2-yl]-4-fluorobenzamide
• InChI: InChI=1S/C19H14FN3O4/c1-2-25-14-5-3-4-12-10-15(26-16(12)14)18-22-23-19(27-18)21-17(24)11-6-8-13(20)9-7-11/h3-10H,2H2,1H3,(H,21,23,24)
• InChI Key: PZLFKSNZUMWLDR-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC2=C1OC(=C2)C3=NN=C(O3)NC(=O)C4=CC=C(C=C4)F
• Molecular Formula: C19H14FN3O4
• Molecular Weight: 367.3 g/mol

Description

Benzofuran is a heterocyclic compound found naturally in plants and can also be obtained through synthetic reactions. Benzofuran and its derivatives are found to be suitable structures, existing widely in natural products and unnatural compounds with a wide range of biological and pharmacological applications.

Synthesis Analysis

Benzofuran compounds can be synthesized through various methods. For instance, a complex benzofuran derivative can be constructed by a unique free radical cyclization cascade. Another benzofuran ring can be constructed by proton quantum tunneling.

Molecular Structure Analysis

The chemical structure of benzofuran is composed of fused benzene and furan rings. This unique structural feature makes it a privileged structure in the field of drug discovery.

Chemical Reactions Analysis

Benzofuran derivatives are essential compounds that hold vital biological activities to design novel therapies. They have been used in the synthesis of various biologically active natural medicines and synthetic chemical raw materials.

Physical And Chemical Properties Analysis

Benzofuran is a versatile compound with multiple physicochemical characteristics. Its broad range of clinical uses indicates the diverse pharmacological activities of this series of compounds.

Scientific Research Applications

Anticancer Activity

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Antibacterial Activity

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Antifungal Activity

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Antiviral Activity

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Anti-inflammatory Activity

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Antidepressant Activity

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Mechanism of Action

Target of Action

Similar compounds have been found to interact withEstrogen receptor beta , Nuclear receptor coactivator 1 , and Estrogen receptor alpha . These receptors play crucial roles in various biological processes, including cell growth, differentiation, and apoptosis.

Mode of Action

Based on its structural similarity to other benzofuran derivatives, it can be hypothesized that it may interact with its targets, leading to changes in cellular processes such as cell growth and differentiation .

Biochemical Pathways

Benzofuran derivatives have been shown to exhibit strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities . These activities suggest that the compound may affect multiple biochemical pathways.

Result of Action

Similar compounds have been found to exhibit anticancer activity against various cancer cell lines , suggesting that this compound may also have potential anticancer effects.

Safety and Hazards

The safety and hazards of benzofuran derivatives can vary depending on their specific structures and applications. It’s important to refer to safety data sheets and other resources for specific compounds.

Future Directions

Benzofuran and its derivatives have attracted much attention due to their biological activities and potential applications as drugs. Future research will likely continue to explore the therapeutic potential of these compounds.